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Compound Name:
methylpropyl)azanium;bromide

Cat. No.: B8111868

Get Quote

Executive Summary & Chemical Identity[1][2]

(2-Bromo-2-methylpropyl)azanium;bromide (CAS: 36565-68-1), commonly known as 2-
bromo-2-methylpropylamine hydrobromide, is a specialized building block used in the synthesis
of hindered amines and heterocycles. While often categorized generically as an alkyl halide
salt, this compound presents a latent high-hazard profile.

Under neutral or acidic conditions, it remains a stable solid. However, exposure to base triggers
an intramolecular cyclization to form 2,2-dimethylaziridine, a volatile, highly toxic, and
mutagenic alkylating agent. This guide prioritizes the prevention of in situ aziridine formation
during handling and waste disposal.

Physicochemical Profile[2][3][4][5][6][7]
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Property Specification

Systematic Name (2-Bromo-2-methylpropyl)azanium;bromide
Common Name 2-Bromo-2-methylpropylamine hydrobromide
CAS Number 36565-68-1

Molecular Formula

Molecular Weight 232.95 g/mol

Physical State White to off-white hygroscopic solid

Solubility Soluble in water, methanol, DMSO

Key Hazard Latent Aziridine Precursor (upon neutralization)

Mechanism of Hazard: The "Hidden" Danger

Standard safety data sheets (SDS) often classify this material simply as a skin irritant or
corrosive. This is insufficient for research planning. The critical danger lies in its reactivity
profile.

The Cyclization Pathway
Unlike primary alkyl bromides which react via intermolecular

pathways, this compound possesses a nucleophilic amine and an electrophilic tertiary carbon
on the same skeleton.

o Stable State: In the salt form (
), the nitrogen lone pair is protonated and non-nucleophilic. The compound is stable.[1][2]
o Trigger Event: Addition of base (NaOH,

, Carbonate) removes the proton.

» Rapid Cyclization: The free amine attacks the tertiary carbon (intramolecular
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-like or

depending on solvent), ejecting bromide to form 2,2-dimethylaziridine.

Risk: Aziridines are potent DNA alkylators. 2,2-dimethylaziridine is volatile, meaning inhalation
exposure becomes a significant risk immediately upon neutralization.

Hazard Visualization (Pathway Logic)
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Caption: Figure 1. The stability profile of 2-bromo-2-methylpropylamine derivatives. Note that
neutralization without an immediate trapping partner leads to toxic aziridine formation.

Handling Protocols
Personal Protective Equipment (PPE)

o Respiratory: Work must be performed in a certified chemical fume hood. If handling open
powders outside a hood (not recommended), use a P100 particulate respirator.

e Dermal: Double-gloving is mandatory.
o Inner: Nitrile (4 mil).
o OQuter: Nitrile (4-8 mil) or Neoprene.

o Rationale: Alkyl bromides can penetrate standard nitrile gloves; double gloving provides a
breakthrough buffer.
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e Ocular: Chemical splash goggles. Face shield recommended if working with >5g scale.

Storage and Stability

e Environment: Store in a cool (

), dry place.

e Atmosphere: Hygroscopic. Store under inert gas (Nitrogen/Argon) if possible to prevent
moisture absorption, which can lead to hydrolysis of the

bond and release of HBr gas.
e Segregation:STRICTLY SEGREGATE FROM BASES. Do not store in the same secondary

container as amines, hydroxides, or carbonates.

Experimental Setup

When using this reagent in synthesis:
e Acidic Start: Load the reactor with the salt and solvent first.

o Late Base Addition: Add the base last, and only when the electrophilic coupling partner is

present and ready.
o Temperature Control: Keep reactions cool (

) during base addition to slow down the cyclization rate relative to the desired intermolecular
reaction.

Disposal and Waste Management

CRITICAL WARNING: Do not pour this material into a general "Basic Organic Waste"
container. The high pH of basic waste streams will convert the salt to the aziridine inside the
waste drum, creating a pressurized vessel of toxic vapor.

Waste Categorization

Classify waste streams containing this compound as:
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e Primary: Halogenated Organic Waste.

e Secondary Tag: "Potential Alkylating Agent" or "Do Not Mix with Base".

Disposal Workflow

Scenario Protocol

1. Place in a separate, screw-top jar.2. Label:
Solid Waste (Excess Reagent) "Solid Alkyl Bromide Salt - Acidic".3. Hand over

to EHS for high-temp incineration.

1. Check pH. If basic, acidify immediately with

dilute HCI or Acetic Acid to pH < 5.2. Transfer to
Liquid Waste (Reaction Mother Liquor) Halogenated Waste container.3. Ensure the

receiving container does not contain strong

bases.

1. Cover with weak acid (Citric acid powder) or
Spill Cleanup (Solid) sand.2. Scoop into a jar.3. Wipe area with dilute

acetic acid, then soap and water.

Chemical Deactivation (Destruction)

If you must destroy the material before disposal (e.g., decommissioning an old bottle), do not
use standard alkaline hydrolysis. Instead, use a nucleophilic substitution method that opens the
potential aziridine ring harmlessly.

Thiosulfate Deactivation Method:

Dissolve the material in water (it is water-soluble).

Add a 5-fold molar excess of Sodium Thiosulfate (

).

Stir for 24 hours. Thiosulfate is a soft nucleophile that will displace the bromide (or open any
formed aziridine) to form a non-volatile Bunte salt.

The resulting solution can be disposed of as aqueous chemical waste.
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Disposal Decision Tree

Waste Material

(2-Bromo-2-methylpropyl)azanium;bromide

Physical State?

Solid Powder Solution/Mother Liquor

/

Pack in separate jar.
Label: 'Solid Halogenated Salt'

Basic (pH > 7)

Acidic/Neutral (pH < 7) isk of Aziridine

ACIDIFY IMMEDIATELY
Add 1M HCI until pH < 5

!

Dispose in Halogenated Waste.
Ensure NO BASE in drum.

Click to download full resolution via product page

Caption: Figure 2. Decision logic for safe disposal. Note the critical acidification step for liquid
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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